![molecular formula C20H11Cl2N3O3S B4964489 N-[3-(1,3-benzothiazol-2-yl)-4-chlorophenyl]-2-chloro-4-nitrobenzamide](/img/structure/B4964489.png)
N-[3-(1,3-benzothiazol-2-yl)-4-chlorophenyl]-2-chloro-4-nitrobenzamide
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Overview
Description
N-[3-(1,3-benzothiazol-2-yl)-4-chlorophenyl]-2-chloro-4-nitrobenzamide, commonly known as BCTC, is a chemical compound that has been widely used in scientific research in recent years. BCTC is a potent and selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1) and has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
BCTC acts as a competitive antagonist of N-[3-(1,3-benzothiazol-2-yl)-4-chlorophenyl]-2-chloro-4-nitrobenzamide by binding to the channel pore and blocking the influx of cations. BCTC has been shown to have a higher affinity for this compound than other this compound antagonists, such as capsazepine and ruthenium red. BCTC has also been shown to block the activation of this compound by other stimuli, such as heat and acid.
Biochemical and Physiological Effects:
BCTC has been shown to have a variety of biochemical and physiological effects. BCTC has been shown to reduce pain sensation in animal models of inflammatory pain, neuropathic pain, and cancer pain. BCTC has also been shown to reduce inflammation in animal models of inflammatory bowel disease and asthma. BCTC has been shown to have anti-tumor effects in animal models of cancer.
Advantages and Limitations for Lab Experiments
BCTC has several advantages for lab experiments. BCTC is a potent and selective N-[3-(1,3-benzothiazol-2-yl)-4-chlorophenyl]-2-chloro-4-nitrobenzamide antagonist, which allows for the specific blockade of this compound channels. BCTC has also been shown to have a higher affinity for this compound than other this compound antagonists, which allows for a more complete blockade of this compound channels. However, BCTC has several limitations for lab experiments. BCTC is a chemical compound that requires careful handling and storage. BCTC is also a costly compound, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of BCTC. One future direction is the development of more potent and selective N-[3-(1,3-benzothiazol-2-yl)-4-chlorophenyl]-2-chloro-4-nitrobenzamide antagonists. Another future direction is the study of the role of this compound in other diseases, such as diabetes and cardiovascular disease. Finally, the study of the potential side effects of BCTC and other this compound antagonists is an important area of future research.
Synthesis Methods
The synthesis of BCTC involves several steps. The first step is the synthesis of 4-chloro-2-nitrobenzoyl chloride from 4-chloro-2-nitrobenzoic acid. The second step is the synthesis of 3-(1,3-benzothiazol-2-yl)-4-chloroaniline from 2-aminothiophenol and 4-chloro-3-nitrobenzoyl chloride. The final step is the coupling of 3-(1,3-benzothiazol-2-yl)-4-chloroaniline and 4-chloro-2-nitrobenzoyl chloride to form BCTC.
Scientific Research Applications
BCTC has been widely used in scientific research as a N-[3-(1,3-benzothiazol-2-yl)-4-chlorophenyl]-2-chloro-4-nitrobenzamide antagonist. This compound is a non-selective cation channel that is expressed in sensory neurons and has been implicated in a variety of physiological processes, including pain sensation, inflammation, and thermoregulation. BCTC has been shown to block the activation of this compound by capsaicin, the compound responsible for the spicy sensation of chili peppers. BCTC has also been used to study the role of this compound in various diseases, including inflammatory bowel disease, asthma, and cancer.
properties
IUPAC Name |
N-[3-(1,3-benzothiazol-2-yl)-4-chlorophenyl]-2-chloro-4-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H11Cl2N3O3S/c21-15-8-5-11(9-14(15)20-24-17-3-1-2-4-18(17)29-20)23-19(26)13-7-6-12(25(27)28)10-16(13)22/h1-10H,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNSXWZYVEDPINP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)C3=C(C=CC(=C3)NC(=O)C4=C(C=C(C=C4)[N+](=O)[O-])Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H11Cl2N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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